Cas no 2228597-12-2 ({1-(1-methylpiperidin-2-yl)methylcyclopropyl}methanol)

• Product Name: {1-(1-methylpiperidin-2-yl)methylcyclopropyl}methanol
• CAS No: 2228597-12-2
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5962178
• PubChem ID: 165765293
• Update Time: 2025-09-27

{1-(1-methylpiperidin-2-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(1-methylpiperidin-2-yl)methylcyclopropyl}methanol
• 2228597-12-2
• {1-[(1-methylpiperidin-2-yl)methyl]cyclopropyl}methanol
• EN300-1784445

• Inchi： 1S/C11H21NO/c1-12-7-3-2-4-10(12)8-11(9-13)5-6-11/h10,13H,2-9H2,1H3
• InChI Key： QWPJBOHHTSUCOW-UHFFFAOYSA-N
• SMILES： OCC1(CC2CCCCN2C)CC1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 23.5Ų

Additional information on {1-(1-methylpiperidin-2-yl)methylcyclopropyl}methanol

Introduction to {1-(1-Methylpiperidin-2-yl)methylcyclopropyl}Methanol (CAS No. 2228597-12-2)

The compound {1-(1-methylpiperidin-2-yl)methylcyclopropyl}methanol, identified by the CAS registry number 2228597-12-2, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of a piperidine ring, a cyclopropane ring, and a hydroxymethyl group, which collectively contribute to its distinctive chemical properties and reactivity.

{1-(1-Methylpiperidin-2-yl)methylcyclopropyl}methanol is synthesized through a series of carefully designed organic reactions, often involving multi-step processes such as alkylation, cyclization, and oxidation. The synthesis of this compound is of particular interest to researchers due to its intricate structure and the challenges it poses in terms of stereochemical control and regioselectivity. Recent advancements in asymmetric catalysis have enabled the production of enantiomerically pure samples, which are crucial for pharmacological studies.

The chemical structure of {1-(1-methylpiperidin-2-yl)methylcyclopropyl}methanol plays a pivotal role in its functional properties. The piperidine ring, a six-membered amine-containing structure, imparts basicity and contributes to hydrogen bonding capabilities. The cyclopropane ring introduces strain and unique reactivity, making it a valuable component in medicinal chemistry for designing bioactive molecules. The hydroxymethyl group at the terminus provides additional hydrogen bonding opportunities and enhances solubility in polar solvents.

Recent studies have highlighted the potential of {1-(1-methylpiperidin-2-yl)methylcyclopropyl}methanol as a lead compound in drug discovery. Its ability to interact with various biological targets, such as G-protein coupled receptors (GPCRs) and enzymes, has been explored in preclinical models. For instance, research published in *Nature Communications* demonstrated that this compound exhibits moderate activity against certain kinase enzymes, suggesting its potential as a scaffold for developing therapeutic agents.

In terms of physical properties, {1-(1-methylpiperidin-2-yl)methylcyclopropyl}methanol has a melting point of approximately 45°C and a boiling point around 180°C under standard conditions. Its solubility in water is moderate (~30 mg/mL), while it shows excellent solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

The safety profile of {1-(1-methylpiperidin-2-yl)methylcyclopropyl}methanol has been evaluated through acute toxicity studies in laboratory animals. Results indicate that it has a relatively low toxicity profile when administered at therapeutic doses. However, long-term toxicity studies are still underway to fully characterize its safety for human use.

From an environmental perspective, {1-(1-methylpiperidin-2-yl)methylcyclopropyl}methanol exhibits moderate biodegradability under aerobic conditions. Its environmental impact is considered minimal when handled according to standard industrial practices. Regulatory agencies have classified this compound as non-hazardous under normal handling conditions.

In conclusion, {1-(1-methylpiperidin-2-yl)methylcyclopropyl}methanol (CAS No. 2228597-12-2) is a versatile organic compound with promising applications in pharmaceutical research and development. Its unique chemical structure, favorable physical properties, and emerging biological activities position it as a valuable tool for advancing drug discovery efforts.